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Compound of Interest

Compound Name: 2-Phenylpentanal

Cat. No.: B2888259 Get Quote

Technical Guide: Physicochemical Properties of
2-Phenylpentanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
phenylpentanal (CAS No. 21765-78-6), with a focus on its boiling point and density. Due to a

scarcity of experimentally determined data in peer-reviewed literature, this guide presents high-

quality computed properties and outlines detailed experimental protocols for their empirical

determination. Additionally, a plausible synthetic workflow is visualized to provide context for its

formation.

Core Physical Properties
Quantitative data for the physical properties of 2-phenylpentanal is primarily available from

computational models. These predicted values serve as valuable estimates for experimental

design and computational studies.
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Property Value Source

Molecular Formula C₁₁H₁₄O PubChem[1]

Molecular Weight 162.23 g/mol PubChem[1]

Boiling Point Not available (experimental)

Density Not available (experimental)

Computed XLogP3 2.8 PubChem[1]

Computed Topological Polar

Surface Area
17.1 Å² PubChem[1]

Note: The boiling point and density values are conspicuously absent from readily available

experimental literature. The provided data is based on computational predictions and should be

confirmed via empirical measurement.

Experimental Protocols
The following sections detail standardized laboratory procedures for the precise measurement

of the boiling point and density of liquid organic compounds like 2-phenylpentanal.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and efficient method for its determination on a

microscale is the Thiele tube method.

Materials:

2-Phenylpentanal sample

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)
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Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or heating mantle

Safety goggles and lab coat

Procedure:

Sample Preparation: A small volume (approximately 0.5 mL) of 2-phenylpentanal is placed

into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the

sample within the test tube.

Apparatus Assembly: The test tube is securely attached to the thermometer using a rubber

band or wire. The bulb of the thermometer should be aligned with the bottom of the test tube.

Thiele Tube Setup: The Thiele tube is filled with mineral oil to a level just above the side arm.

The thermometer and sample assembly are then inserted into the Thiele tube, ensuring the

sample is immersed in the oil.

Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, a stream

of bubbles will begin to emerge from the open end of the capillary tube.

Observation: Heating is continued until a steady and continuous stream of bubbles is

observed. At this point, the heat source is removed.

Boiling Point Reading: The liquid will begin to cool. The boiling point is recorded as the

temperature at which the stream of bubbles ceases and the liquid just begins to enter the

capillary tube.

Determination of Density
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The density of a liquid is its mass per unit volume. It can be accurately determined using a

pycnometer or, more simply, with a calibrated volumetric flask and a precision balance.

Materials:

2-Phenylpentanal sample

Volumetric flask (e.g., 5 mL or 10 mL, Class A) with stopper

Analytical balance (accurate to ±0.0001 g)

Pipette

Thermometer

Distilled water

Acetone

Procedure:

Pycnometer Calibration: The clean and dry volumetric flask with its stopper is weighed on the

analytical balance. This mass is recorded as m₁.

Sample Measurement: The volumetric flask is carefully filled with 2-phenylpentanal up to

the calibration mark. The stopper is inserted, and any excess liquid on the neck of the flask is

carefully wiped away. The flask is then reweighed, and the mass is recorded as m₂. The

temperature of the sample is also recorded.

Cleaning: The flask is emptied and thoroughly cleaned with a suitable solvent (e.g., acetone)

and dried.

Water Measurement: The clean, dry flask is filled with distilled water up to the calibration

mark, stoppered, and weighed. This mass is recorded as m₃. The temperature of the water is

recorded.

Calculation: The density of 2-phenylpentanal is calculated using the following formula:
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Density of 2-phenylpentanal = [(m₂ - m₁) / (m₃ - m₁)] * Density of water at the measured

temperature

The density of water at various temperatures is readily available in standard chemical

reference tables.

Synthetic Pathway Visualization
A plausible synthetic route to 2-phenylpentanal can be conceptualized through a crossed-

aldol condensation (Claisen-Schmidt condensation) followed by a selective hydrogenation. This

common organic chemistry reaction sequence is a robust method for forming carbon-carbon

bonds.
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Plausible Synthetic Workflow for 2-Phenylpentanal

Benzaldehyde

Claisen-Schmidt
Condensation

Propanal Base (e.g., NaOH)

Catalyst

2-Phenyl-2-pentenal

Selective
Hydrogenation

2-Phenylpentanal

Catalyst (e.g., Pd/C)

Reagent

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 2-phenylpentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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